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Compound of Interest

Compound Name: Propanenitrile-25

Cat. No.: B1584105

An In-depth Analysis for Researchers and Drug Development Professionals

Disclaimer: The compound "Propanenitrile-25" is not a standard chemical designation. This
guide pertains to the well-documented compound Propanenitrile (CAS: 107-12-0), also known
as ethyl cyanide.

Propanenitrile (CHsCH2CN) is a colorless, aliphatic nitrile with a sweet, ethereal odor.[1][2] It
serves as a versatile polar aprotic solvent and a valuable chemical intermediate in the
synthesis of pharmaceuticals and other organic compounds.[2][3] A thorough understanding of
its solubility in various solvent systems is critical for its application in reaction chemistry,
formulation development, and purification processes.

Quantitative Solubility Data

The solubility of propanenitrile is dictated by its polar nitrile group and short alkyl chain,
allowing for miscibility with a range of common solvents. Quantitative data is most extensively
documented for its solubility in water, while it is generally considered miscible with many
organic solvents.[1][3][4]
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Solvent Temperature (°C) Solubility I Miscibility
Water 20 11.9 g/ 100 g solution[2]
Water 23 5-10g/100 mL[4]

Water 25 103 g /L (1.03 x 10°> mg/L)[1]
Water 40 11.9 g/ 100 g H20[4]
Ethanol Ambient Miscible[1][4]

Diethyl Ether Ambient Miscible[1][4]
Dimethylformamide Ambient Miscible[4]

Ketones Ambient Soluble[3]

Experimental Protocol: Solubility Determination via
the Shake-Flask Method

The most common and robust method for determining the solubility of a chemical substance is
the Shake-Flask Method. This protocol is consistent with guidelines from the Organisation for
Economic Co-operation and Development (OECD).[5][6]

1. Principle: An excess amount of the solute (propanenitrile) is agitated in a specific solvent for
a prolonged period to achieve thermodynamic equilibrium. After equilibration, the undissolved
solute is separated, and the concentration of propanenitrile in the clear supernatant or filtrate is
quantified using a suitable analytical technique.

2. Materials and Apparatus:
o High-purity Propanenitrile (>99%)
e High-purity solvent of interest

» Mechanical shaker or orbital agitator within a temperature-controlled environment (e.g.,
water bath)

o Stoppered flasks or vials
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Centrifuge capable of at least 4000 rpm

Syringe filters (e.g., 0.2 um CA membrane)[7]

Analytical balance

Volumetric flasks and pipettes

Analytical instrument for concentration measurement (e.g., HPLC, Gas Chromatography,
Spectrophotometer)

. Step-by-Step Procedure:

Preparation: Add an excess amount of propanenitrile to a flask containing a known volume of
the solvent. The excess solute should be clearly visible.

Equilibration: Tightly stopper the flasks and place them in a mechanical shaker set to a
constant temperature (e.g., 25 °C = 1 °C). Agitate the samples for at least 24 hours to ensure
equilibrium is reached.[5][7] A preliminary study with measurements at 24h, 48h, etc., can be
done to confirm the time to equilibrium.

Phase Separation: After agitation, allow the flasks to stand to let the undissolved
propanenitrile settle. To ensure complete separation of the excess solute, the suspension is
then centrifuged at a high speed (e.g., 4000 rpm for 10 minutes) or filtered through a fine-
pore membrane filter (0.2 um).[7] This step must be performed at the equilibration
temperature.

Sampling: Carefully withdraw a precise aliquot from the clear, saturated supernatant or
filtrate.

Analysis: Dilute the aliquot with a suitable solvent to bring the concentration within the
calibrated range of the analytical instrument. Determine the concentration of propanenitrile
using a pre-validated analytical method such as High-Performance Liquid Chromatography
(HPLC), Gas Chromatography (GC), or spectrophotometry.[7][8]

Calculation: Use the measured concentration and the dilution factor to calculate the solubility
of propanenitrile in the solvent, typically expressed in g/L, mol/L, or g/100 mL.
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Visualized Experimental Workflow

The following diagram illustrates the logical flow of the Shake-Flask method for determining
solubility.

1. Prepare Mixture

Add excess Propanenitrile
to solvent in a sealed flask.

2. Equilibrate

(e.g., 24 hours at 25°C). £ SOPEIELE Feises

Agitate at constant temperature T

Centrifuge or filter to remove
undissolved Propanenitrile.

4. Sample & Analyze

5. Calculate Solubility

Withdraw aliquot of clear supernatant.
Determine concentration via HPLC or GC.

Click to download full resolution via product page

Caption: Workflow for the Shake-Flask Solubility Determination Method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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